Cas no 24197-66-8 (Ethanethioic acid,2-chloro-, S-(4-methylphenyl) ester)

• Product Name: Ethanethioic acid,2-chloro-, S-(4-methylphenyl) ester
• CAS No: 24197-66-8
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 286567
• PubChem ID: 296348
• Update Time: 2025-04-19

Ethanethioic acid,2-chloro-, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,2-chloro-, S-(4-methylphenyl) ester
• S-(4-methylphenyl) 2-chloroethanethioate
• S-Chloroacetyl-p-mercaptotoluene
• 4-Chloracetylmercapto-toluol
• chloro-thioacetic acid S-p-tolyl ester
• Chlorthiolessigsaeure-p-tolylester
• S-p-Tolyl 2-chloroethanethioate
• NSC 166433
• NSC166433
• NSC-166433
• FT-0600325
• AKOS016010560
• AC-22747
• DTXSID80304598
• 24197-66-8

• Inchi： 1S/C9H9ClOS/c1-7-2-4-8(5-3-7)12-9(11)6-10/h2-5H,6H2,1H3
• InChI Key： PZCWLOADIZFERQ-UHFFFAOYSA-N
• SMILES： ClCC(=O)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 200.00600
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 291 ºC
• Flash Point: 130 ºC
• PSA: 42.37000
• LogP: 2.85250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters